Cas no 1087-21-4 (Diallyl isophthalate)

• Product Name: Diallyl isophthalate
• CAS No: 1087-21-4
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• MDL: MFCD00048174
• CID: 40713
• PubChem ID: 87571802
• Update Time: 2025-11-01

Diallyl isophthalate Chemical and Physical Properties

Names and Identifiers

• Diallyl isophthalate
• 1,3-Benzenedicarboxylicacid, 1,3-di-2-propen-1-yl ester
• 1,3-Benzenedicarboxylicacid, di-2-propenyl ester
• DAP 100 Monomer
• DAP Monomer 100
• Di-2-Propenyl isophthalate
• DIALLYL ISO-PHTHALATE
• Diallyl M-phthalate
• Isophthalic acid, diallyl ester
• Isophthalic Acid Diallyl Ester
• 1,3-Benzenedicarboxylic acid, di-2-propenyl ester
• Dappu 100
• OOORLLSLMPBSPT-UHFFFAOYSA-N
• Isophthalic acid, di-(2-propenyl) ester
• 1,3-Benzenedicarboxylic acid, 1,3-di-2-propen-1-yl ester
• Isophthalic acid, diallyl ester (6CI,7CI,8CI)
• diallylm-phthalate
• Dapon M
• dappu100
• Isophthalic acid diall
• Isophthalic acid diallyl
• isophtalic acid, diallyl ester
• WL
• FT-0624601
• DTXSID7051559
• SCHEMBL157805
• 1087-21-4
• I0450
• 2-[(1-ADAMANTYLCARBONYL)AMINO]-4-(METHYLTHIO)BUTANOICACID
• NSC-6098
• NSC6098
• NSC 6098
• Daiso iso-dap
• InChI=1/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H
• DIALLYL ISO-PHTHALATE RESIN
• Daip alkyd 510
• 25035-78-3
• Diallyl isophthalate resin
• DAIF-SL
• NS00021503
• AI3-16904
• MFCD00048174
• Daip alkyd 509
• bis(prop-2-enyl) benzene-1,3-dicarboxylate
• BRN 2055011
• WLN: 1U2OVR CVO2U1
• 1,3-bis(prop-2-en-1-yl) benzene-1,3-dicarboxylate
• Dappu 100L
• AS-57335
• AKOS015915996
• E77583
• EINECS 214-122-9
• BAA08721
• 1,3Benzenedicarboxylic acid, 1,3di2propen1yl ester
• DB-040841
• DTXCID5030111
• Di2propenyl isophthalate
• 1,3Benzenedicarboxylic acid, di2propenyl ester

• MDL： MFCD00048174
• Inchi： 1S/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H2
• InChI Key： OOORLLSLMPBSPT-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C=CC=C(C(=O)OCC=C)C=1)=O
• BRN： 2055011

Computed Properties

• Exact Mass: 246.08900
• Monoisotopic Mass: 246.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.13
• Boiling Point: 163°C/8mmHg(lit.)
• Flash Point: 163 °C
• Refractive Index: 1.5230-1.5270
• PSA: 52.60000
• LogP: 2.37220
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Diallyl isophthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：CZ4230000
• Storage Condition：0-10°C
• Safety Term：ALLYL COMPOUNDS and ESTERS."> Moderately toxic by unspecified route. When heated to decomposition it emits acrid smoke and fumes. See also ALLYL COMPOUNDS and ESTERS.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on Diallyl isophthalate

Diallyl Isophthalate (CAS No. 1087-21-4): An Overview of Its Properties, Applications, and Recent Research

Diallyl isophthalate (CAS No. 1087-21-4) is a versatile compound with a wide range of applications in the chemical and materials industries. This article provides a comprehensive overview of its chemical properties, synthesis methods, and recent advancements in its use and research.

Diallyl isophthalate is a diester derived from isophthalic acid and allyl alcohol. It has the molecular formula C₁₄H₁₄O₄ and a molecular weight of 246.25 g/mol. The compound is known for its excellent thermal stability, mechanical strength, and resistance to chemicals, making it a valuable component in various industrial applications.

The synthesis of diallyl isophthalate typically involves the esterification reaction between isophthalic acid and allyl alcohol in the presence of a catalyst. This process can be carried out under different conditions to optimize yield and purity. Recent studies have focused on developing more efficient and environmentally friendly synthesis methods, such as using green catalysts and solvents to reduce the environmental impact of the production process.

In terms of its physical properties, diallyl isophthalate is a colorless to pale yellow liquid with a characteristic odor. It has a boiling point of approximately 300°C at atmospheric pressure and a density of around 1.1 g/cm³ at room temperature. The compound is soluble in common organic solvents such as acetone, ethanol, and toluene but is insoluble in water.

The unique combination of properties makes diallyl isophthalate an ideal monomer for the production of high-performance polymers and composites. It is widely used in the manufacturing of unsaturated polyester resins (UPRs), which are essential in various applications including automotive parts, marine coatings, and wind turbine blades. The high cross-linking density achieved with diallyl isophthalate-based UPRs results in materials with superior mechanical strength, dimensional stability, and resistance to environmental factors such as UV radiation and moisture.

Recent research has also explored the use of diallyl isophthalate in advanced composite materials for aerospace applications. Studies have shown that incorporating diallyl isophthalate into epoxy resins can significantly enhance their thermal stability and mechanical properties, making them suitable for use in high-temperature environments where traditional resins may degrade.

In addition to its industrial applications, diallyl isophthalate has been investigated for its potential use in biomedical applications. Researchers have explored its use as a cross-linking agent in hydrogels for drug delivery systems. The biocompatibility and tunable degradation rate of diallyl isophthalate-based hydrogels make them promising candidates for controlled release of therapeutic agents.

The environmental impact of diallyl isophthalate has also been a subject of recent studies. Efforts are being made to develop more sustainable production processes and to assess the biodegradability of materials derived from this compound. Preliminary results suggest that under certain conditions, diallyl isophthalate-based polymers can be degraded by microorganisms, reducing their environmental footprint.

In conclusion, diallyl isophthalate (CAS No. 1087-21-4) continues to be an important compound in various industries due to its unique properties and versatility. Ongoing research aims to expand its applications further while addressing environmental concerns associated with its production and use. As new synthesis methods and advanced materials continue to emerge, the future prospects for diallyl isophthalate are promising.